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Introduction

Teneligliptin, also known by its developmental code MP-513, is a potent, third-generation oral
dipeptidyl peptidase-4 (DPP-4) inhibitor.[1] It is utilized in the management of type 2 diabetes
mellitus. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, mechanism of action, synthesis, and analytical methodologies for
Teneligliptin hydrobromide, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Physicochemical Properties

Teneligliptin's unique "J-shaped" structure, formed by five consecutive rings, is key to its potent
and sustained inhibitory action on the DPP-4 enzyme.[1] This configuration allows for strong
interaction with the S2 extensive subsite of the enzyme.[1] The hydrobromide salt form
enhances the compound's stability and handling characteristics for formulation purposes.[2]
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Chemical Structure

Below is the chemical structure of Teneligliptin:

Caption: Chemical structure of Teneligliptin.

Physicochemical Data

The physicochemical properties of Teneligliptin hydrobromide are crucial for its formulation and
pharmacokinetic profile. These properties have been compiled from various sources and are
summarized in the table below. It is important to note that the hydrobromide salt can exist in
different stoichiometric and hydrated forms, which may account for variations in reported
molecular weights and other properties.[3][4][5] The most commonly cited form is the
hemipenta hydrobromide hydrate.[4][5]
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Property Value Source(s)
{(2S,4S)-4-[4-(3-Methyl-1-

IUPAC Name phenyl-1H-pyrazol-5-yl)-1- 6]
piperazinyl]-2-pyrrolidinyl}(1,3-
thiazolidin-3-yl)methanone

Synonyms MP-513, Tenelia [1]

CAS Number 760937-92-6 (Free Base) [1]

906093-29-6 (Hydrobromide) [7]

1572583-29-9 (Hydrobromide 8]

Hydrate)

Molecular Formula C22H30N6OS (Free Base) [1]

C22H30N60S - 2.5HBr - xH20

(Hemipenta Hydrobromide [9][10]

Hydrate)

(C22H30N6OS)2 - 5HBr - 2H20  [3]

Molecular Weight 426.58 g/mol (Free Base) [1][11]

628.86 g/mol (as 2.5 HBr salt)

~1293.75 g/mol (as Dimer 3]

Pentahydrobromide Dihydrate)

Melting Point >211°C [12]

196-200 °C [13]

pKa (Strongest Basic) 8.70 - 9.38 (Predicted) [1]

Solubility Water: Freely soluble [13]

DMSO: =30 mg/mL [1][13]

Ethanol: ~2 mg/mL [1]

Methanol: Sparingly soluble [12]

PBS (pH 7.2): ~10 mg/mL [1]
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White to off-white crystalline

Appearance [13]
powder

Mechanism of Action: DPP-4 Inhibition

Teneligliptin exerts its therapeutic effect by inhibiting the dipeptidyl peptidase-4 (DPP-4)
enzyme. DPP-4 is responsible for the rapid degradation of incretin hormones, primarily
glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).

By inhibiting DPP-4, Teneligliptin increases the levels of active incretins. This leads to:

» Enhanced Glucose-Dependent Insulin Secretion: Increased incretin levels stimulate the
pancreatic 3-cells to release insulin in response to elevated blood glucose.

o Suppressed Glucagon Secretion: GLP-1, in particular, suppresses the release of glucagon
from pancreatic a-cells, which in turn reduces hepatic glucose production.

This glucose-dependent mechanism of action results in a low risk of hypoglycemia.
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Caption: Mechanism of action of Teneligliptin (MP-513).

Synthesis of Teneligliptin Hydrobromide

The synthesis of Teneligliptin hydrobromide is a multi-step process that typically involves the
construction of key intermediates followed by their coupling and final salt formation. While
several synthetic routes have been reported, a general overview is presented below.

General Synthetic Workflow
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Caption: Generalized synthetic workflow for Teneligliptin hydrobromide.

Exemplary Synthesis Protocol

A reported industrial process for the synthesis of Teneligliptin involves the following key steps:
[14]

o Preparation of Intermediates: This includes the synthesis of a reactive nosyl derivative of L-
proline methyl ester and 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine.

o Stereoselective Substitution: A stereoselective SN2-type nucleophilic substitution reaction
between the two key intermediates.

» Deesterification: Removal of the ester group to yield a carboxylic acid derivative.

» Amidation and Deprotection: Coupling with thiazolidine followed by deprotection of the N-Boc
group.

» Salt Formation and Crystallization: Treatment with hydrobromic acid in a suitable solvent
system (e.g., methanol, N,N-dimethyl formamide, and tetrahydrofuran) to yield Teneligliptin
2.5 hydrobromide hydrate.[15][16]

Analytical Methodologies

Robust analytical methods are essential for the quantification and quality control of Teneligliptin
hydrobromide in bulk drug and pharmaceutical formulations.

UV-Visible Spectrophotometry
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A simple and rapid UV-Visible spectrophotometric method can be employed for the estimation
of Teneligliptin.

¢ Protocol Outline:

o Solvent Selection: Distilled water or Dimethyl Sulfoxide (DMSO) can be used as the
solvent.[9][17][18]

o Preparation of Standard Stock Solution: Accurately weigh Teneligliptin hydrobromide
hydrate and dissolve it in the chosen solvent to prepare a stock solution of known
concentration (e.g., 1000 pg/mL).[17][19]

o Working Standard Solutions: Prepare a series of dilutions from the stock solution to obtain
concentrations within the linear range (e.g., 10-50 ug/mL).[18]

o Wavelength Scanning: Scan the standard solutions over the UV range (e.g., 200-400 nm)
to determine the wavelength of maximum absorbance (Amax). The reported Amax for
Teneligliptin is approximately 244-246 nm.[9][19]

o Calibration Curve: Measure the absorbance of the working standard solutions at the
determined Amax and plot a calibration curve of absorbance versus concentration.

o Sample Analysis: Prepare the sample solution and measure its absorbance at the Amax.
The concentration of Teneligliptin in the sample can be determined from the calibration
curve.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)

RP-HPLC methods offer high specificity and are suitable for stability-indicating assays.
e Protocol Outline:

o Chromatographic System: An HPLC system equipped with a UV detector and a C18
column (e.g., 250 mm x 4.6 mm, 5 um) is typically used.[19][20]
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o Mobile Phase: A mixture of a buffer (e.g., potassium dihydrogen phosphate at pH 3.5) and
organic solvents like acetonitrile and methanol is commonly employed.[20] A typical mobile
phase composition could be a mixture of acetonitrile, methanol, and water (e.g., 30:40:30
vIviv).[19]

o Flow Rate: A flow rate of 1.0 mL/min is generally used.[19][20]

o Detection Wavelength: Detection is typically carried out at the Amax of Teneligliptin,
around 246 nm or 249 nm.[19][21]

o Standard and Sample Preparation: Prepare standard and sample solutions in a suitable
diluent (e.g., methanol).

o Injection and Analysis: Inject the standard and sample solutions into the chromatograph
and record the peak areas. The concentration of Teneligliptin is determined by comparing
the peak area of the sample to that of the standard. The retention time for Teneligliptin is
typically in the range of 2.8 to 5.3 minutes, depending on the specific method parameters.
[20]

Conclusion

Teneligliptin (MP-513) hydrobromide is a potent and selective DPP-4 inhibitor with a well-
defined chemical structure and mechanism of action. Its unique structural features contribute to
its efficacy in the management of type 2 diabetes. The physicochemical properties of its
hydrobromide salt are conducive to oral formulation. The synthesis and analytical methods for
Teneligliptin are well-established, providing a solid foundation for its production and quality
control in pharmaceutical development. This guide provides essential technical information for
researchers and scientists working with this important therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.anglebiopharma.com/teneligliptin-hydrobromide-hydrate-4463624.html
https://www.researchgate.net/figure/Chemical-structure-of-teneligliptin-hydrobromide-hydrate-1_fig1_319405383
https://patents.google.com/patent/WO2014041560A2/en
https://patents.google.com/patent/WO2014041560A2/en
https://patents.google.com/patent/US20150203484A1/en
https://patents.google.com/patent/US20150203484A1/en
https://scispace.com/pdf/uv-spectrophotometric-method-development-and-validation-for-1cc0exwedw.pdf
https://ajpaonline.com/AbstractView.aspx?PID=2024-14-4-3
https://www.jpsbr.org/volume_6/JPSBR_Vol_6_Issue_1_htm_files/JPSBR16RVSP017.pdf
https://ijpsr.com/bft-article/analytical-method-development-and-validation-of-teneligliptin-and-dapagliflozin-api-in-marketed-formulation/
https://scispace.com/papers/a-simple-precise-and-sensitive-rp-hplc-method-for-yaxtbv2r
https://ijbpas.com/pdf/2021/October/MS_IJBPAS_2021_OCT_SPCL_1010.pdf
https://www.benchchem.com/product/b10800385/docs#mp-513-hydrobromide-chemical-structure-and-properties
https://www.benchchem.com/product/b10800385/docs#mp-513-hydrobromide-chemical-structure-and-properties
https://www.benchchem.com/product/b10800385/docs#mp-513-hydrobromide-chemical-structure-and-properties
https://www.benchchem.com/product/b10800385/docs#mp-513-hydrobromide-chemical-structure-and-properties
https://www.benchchem.com/product/b10800385?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

